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Compound of Interest

Compound Name: Copper octanoate

Cat. No.: B1618762

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of copper octanoate as a wood
preservative, including its efficacy, leaching characteristics, and the underlying mechanism of
action. Detailed protocols for standardized testing methodologies are also provided to facilitate
further research and development in this area.

Introduction

Copper octanoate is a copper-based fungicide and insecticide used in the formulation of wood
preservatives. As a member of the copper carboxylate family, it offers protection against a
broad spectrum of wood-destroying organisms. The octanoate component contributes to the
improved fixation of copper within the wood matrix, leading to enhanced durability and reduced
environmental impact through lower leaching rates compared to inorganic copper salts.[1]

Data Presentation

The following tables summarize the quantitative data on the performance of copper-based
wood preservatives. While specific data for copper octanoate is limited in publicly available
literature, the provided data for other copper compounds serves as a representative illustration
of their efficacy.

Table 1: Efficacy of Copper-Based Preservatives against Wood Decay Fungi (AWPA E10 Soil-
Block Test)[1]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1618762?utm_src=pdf-interest
https://www.benchchem.com/product/b1618762?utm_src=pdf-body
https://www.benchchem.com/product/b1618762?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Copper_Neodecanoate_and_Copper_Octoate_as_Wood_Preservatives.pdf
https://www.benchchem.com/product/b1618762?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Copper_Neodecanoate_and_Copper_Octoate_as_Wood_Preservatives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. . Retention (
Preservative Test Fungus Wood Species kglm 3) Mass Loss (%)
g/m
Copper
] Gloeophyllum
Ammonium Aspen 18 4.4
trabeum
Acetate
Copper
PP ] Trametes
Ammonium ) Aspen 18 3.3
versicolor
Acetate
Copper
) ] Gloeophyllum
Diammine Aspen 9 12.2
trabeum
Acetate
Copper
) ) Trametes
Diammine ] Aspen 9 13.3
versicolor
Acetate
Copper
) ) Gloeophyllum
Diammine Aspen 10 9.4
trabeum
Carbonate
Copper
] ] Trametes
Diammine ) Aspen 10 7.9
versicolor
Carbonate

Note: The data in this table is for illustrative purposes to show typical efficacy of copper-based
preservatives and is not a direct comparison for copper octanoate.

Table 2: Copper Leaching Data[1]

Copper Source Additive % Copper Loss
Copper(ll) octanoate Ethanolamine 12.2
Copper(ll) sulfate Octanoic acid + Ethanolamine 12.6
Copper(ll) sulfate Ethanolamine 22.2
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Mechanism of Action

The primary mode of action of copper-based preservatives is the toxicity of the copper ion
(Cu?*) to fungal cells. The proposed mechanism involves several key steps leading to cellular
damage and death.[1] Extracellular copper ions are transported into the fungal cell, where they
can induce the generation of reactive oxygen species (ROS) through Fenton-like reactions.[1]
This oxidative stress damages cellular components, including proteins, lipids, and DNA.
Additionally, copper ions can inhibit enzyme activity, disrupting essential metabolic processes.
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Caption: Mechanism of copper toxicity in fungal cells.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

AWPA E10: Standard Method of Testing Wood
Preservatives by Laboratory Soil-Block Cultures

This method is a standardized laboratory test to determine the efficacy of wood preservatives
against specific decay fungi.[2][3][4]

Objective: To determine the minimum retention of a preservative that prevents significant
weight loss of wood blocks exposed to a pure culture of a wood-destroying fungus.

Materials:

o Test wood blocks (typically 19x19x19 mm)

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Copper_Neodecanoate_and_Copper_Octoate_as_Wood_Preservatives.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Copper_Neodecanoate_and_Copper_Octoate_as_Wood_Preservatives.pdf
https://www.benchchem.com/product/b1618762?utm_src=pdf-body-img
https://www.mtu.edu/forest/research/partnerships/wpg/wpglabtesting.html
https://standards.globalspec.com/std/14519035/e10
https://www.researchgate.net/publication/309490966_Standard_Test_Methods_for_Wood_Preservatives_by_Laboratory_Agar-Block_and_Soil-Block_Test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Wood preservative formulation

Culture bottles with soil medium

Selected species of wood decay fungi (e.g., Gloeophyllum trabeum, Trametes versicolor)

Incubator

Procedure:

o Test Specimen Preparation: Treat wood blocks with a range of preservative concentrations to
achieve a gradient of known retentions.

» Conditioning: Condition the treated blocks to allow for fixation of the preservative.
 Sterilization: Sterilize the culture bottles containing the soil medium and feeder strips.

 Inoculation: Inoculate the feeder strips in the culture bottles with the desired fungus and
incubate until the feeder strip is covered with mycelium.

¢ |ncubation: Place the treated and untreated control wood blocks on the colonized feeder
strips.

o Exposure: Incubate the bottles at a controlled temperature (e.g., 27°C) and relative humidity
(e.g., 80%) for a specified period (typically 12 weeks).[2]

o Efficacy Assessment: At the end of the incubation period, remove the blocks, clean off
superficial fungal growth, and determine their final oven-dry weight.

o Calculation: Calculate the percentage of weight loss for each block. The efficacy is
determined by the minimum preservative retention that prevents a significant amount of
weight loss compared to untreated controls.[1]
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Caption: Workflow for the AWPA E10 soil-block test.
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AWPA E11: Standard Method for Accelerated Evaluation
of Preservative Leaching

This method provides an accelerated laboratory procedure to evaluate the leachability of
waterborne wood preservatives.[5][6]

Objective: To determine the percentage of the original preservative retention that leaches from
treated wood under specified laboratory conditions.

Materials:

Treated wood blocks (typically 19 mm cubes)

Leaching flasks

Deionized water

Analytical equipment for determining preservative concentration

Procedure:

Specimen Preparation: Treat wood blocks to a known preservative retention and allow for
fixation.

« Initial Analysis: Determine the initial preservative content in a subset of blocks.

» Leaching: Place the remaining blocks in flasks with deionized water. The water is typically
changed at specified intervals over a period of two weeks.[2]

» Leachate Analysis: Analyze the collected leachate for the concentration of the leached
preservative.

» Final Block Analysis: After the leaching period, analyze the wood blocks for their final
preservative content.

o Calculation: Calculate the percentage of preservative leached based on the initial and final
content in the wood or the total amount recovered in the leachate.
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Caption: Workflow for the AWPA E11 leaching test.

EN 113: Wood Preservatives - Test Method for
Determining the Protective Effectiveness Against Wood
Destroying Basidiomycetes
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This European standard specifies a method to determine the toxic values of a wood

preservative against wood-destroying basidiomycetes cultured on an agar medium.[7][8][9]

Objective: To determine the concentration of a wood preservative that is effective in preventing

the decay of wood by specific fungi.

Materials:

Wood specimens of a susceptible wood species

Wood preservative formulation

Culture vessels with malt extract agar medium

Pure cultures of wood-destroying basidiomycetes

Incubator

Procedure:

Specimen Preparation: Prepare wood specimens and treat them with a series of
preservative solutions of increasing concentrations.

Conditioning and Sterilization: Condition the treated specimens and then sterilize them.

Inoculation: Place the sterile wood specimens in culture vessels containing a malt extract
agar medium that has been inoculated with the test fungus.

Incubation: Incubate the culture vessels under controlled conditions for a specified period.

Evaluation: After incubation, determine the extent of fungal growth on the specimens and the
loss in dry mass of the specimens.

Toxic Values Determination: The toxic values are the interval between the concentration at
which the preservative is effective and the next lower concentration at which it is not
effective.
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Caption: Workflow for the EN 113 test method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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